N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide

• IUPAC Name: N-[1-[3-(4-tert-butylphenyl)-1,2,4-oxadiazol-5-yl]ethyl]-2-chlorobenzamide
• InChI: InChI=1S/C21H22ClN3O2/c1-13(23-19(26)16-7-5-6-8-17(16)22)20-24-18(25-27-20)14-9-11-15(12-10-14)21(2,3)4/h5-13H,1-4H3,(H,23,26)
• InChI Key: CEUZKFOGBDGDLP-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=NC(=NO1)C2=CC=C(C=C2)C(C)(C)C)NC(=O)C3=CC=CC=C3Cl
• Molecular Formula: C21H22ClN3O2
• Molecular Weight: 383.9 g/mol

Description

N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is known for its unique properties that make it an ideal candidate for various laboratory experiments.

Mechanism of Action

The mechanism of action of N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide involves the binding of the compound to specific targets such as proteins and enzymes. This binding leads to the modulation of the activity of these targets which can have various biochemical and physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. This compound has been shown to modulate the activity of various proteins and enzymes which can lead to changes in cellular processes such as signal transduction and gene expression. Additionally, this compound has been found to have potential therapeutic applications in the treatment of various diseases such as cancer and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide has several advantages for lab experiments. This compound has high binding affinity and selectivity which makes it an ideal candidate for various scientific research applications. Additionally, this compound is stable and can be easily synthesized and purified. However, there are also some limitations to the use of this compound in lab experiments. For example, this compound may have limited solubility in certain solvents which can limit its use in certain experiments.

Future Directions

There are several future directions for the study of N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide. One potential direction is the further exploration of its potential therapeutic applications in the treatment of various diseases. Additionally, there is potential for the development of new derivatives of this compound with improved properties for various scientific research applications. Finally, the use of this compound in combination with other compounds for synergistic effects is also an area of future research.

Synthesis Methods

The synthesis method of N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide involves the reaction of 2-chlorobenzoyl chloride with N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)amine in the presence of a base such as triethylamine. This reaction leads to the formation of the desired compound which can be purified using various techniques such as column chromatography.

Scientific Research Applications

N-(1-(3-(4-(tert-butyl)phenyl)-1,2,4-oxadiazol-5-yl)ethyl)-2-chlorobenzamide has been extensively studied for its potential applications in scientific research. This compound has been found to be useful in various laboratory experiments such as fluorescence imaging, protein labeling, and drug discovery. The unique properties of this compound such as its high binding affinity and selectivity make it an ideal candidate for various scientific research applications.